Cas no 1806279-89-9 (Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate
• CAS No: 1806279-89-9
• MF: C₁₁H₅F₆NO₃S
• MW: 345.217722654343
• CID: 4951341
• Update Time: 2025-09-21

Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO3S/c1-20-9(19)8-5(4-18)2-6(21-10(12,13)14)3-7(8)22-11(15,16)17/h2-3H,1H3
• InChI Key： CYMKMESQJSGRRG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=C(C#N)C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate

Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate (CAS No. 1806279-89-9): A Comprehensive Overview

Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate, identified by its CAS number 1806279-89-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include cyano, trifluoromethoxy, and trifluoromethylthio functional groups. These substituents contribute to its unique chemical properties, making it a valuable intermediate in the development of various therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. Specifically, the presence of electron-withdrawing groups such as the cyano and trifluoromethylthio moieties enhances its reactivity and stability, which are crucial for synthetic transformations. Furthermore, the trifluoromethoxy group introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug candidates. These attributes have positioned Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate as a key building block in the synthesis of novel pharmacophores.

In recent years, there has been a surge in research focused on developing innovative strategies for the synthesis of fluorinated benzoates due to their promising biological activities. The compound’s structural motif is reminiscent of several known active pharmaceutical ingredients (APIs) that exhibit potent effects against various diseases. For instance, derivatives of benzoic acid with similar substituents have been explored for their anti-inflammatory, antiviral, and anticancer properties. The incorporation of fluorine atoms into these structures often enhances their pharmacokinetic profiles, making them more suitable for clinical applications.

One of the most compelling aspects of Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate is its versatility in synthetic chemistry. The compound can serve as a precursor for the preparation of more complex molecules through various reaction pathways, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. These reactions are fundamental to the construction of heterocyclic frameworks, which are prevalent in many modern drugs. The ability to functionalize this compound at multiple positions allows chemists to tailor its properties for specific applications, thereby expanding its utility in drug discovery.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have demonstrated that the trifluoromethoxy and trifluoromethylthio groups can modulate the electronic distribution within the molecule, influencing its interactions with biological targets. These insights have guided the design of novel analogs with enhanced binding affinities and selectivity. For example, virtual screening approaches have been employed to identify potential scaffolds derived from Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate that exhibit promising activity against enzymes involved in metabolic disorders.

The synthesis of this compound also underscores the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop efficient and sustainable methods for its preparation, minimizing waste and reducing environmental impact. Catalytic processes and solvent-free reactions have been explored as alternatives to traditional synthetic routes. Such innovations not only improve cost-effectiveness but also align with global initiatives aimed at promoting sustainable chemical manufacturing.

In conclusion, Methyl 2-cyano-4-trifluoromethoxy-6-(trifluoromethylthio)benzoate (CAS No. 1806279-89-9) represents a significant advancement in medicinal chemistry due to its structural complexity and diverse applications. Its role as a versatile intermediate in drug development underscores the ongoing need for innovative synthetic methodologies and computational tools. As research continues to uncover new therapeutic targets and challenges, compounds like this will remain indispensable in the quest for effective treatments across various medical conditions.